2-cyclohexyl-N-(3-methoxybenzyl)-N-methyl-1,3-benzoxazole-6-carboxamide

• IUPAC Name: 2-cyclohexyl-N-[(3-methoxyphenyl)methyl]-N-methyl-1,3-benzoxazole-6-carboxamide
• InChI: InChI=1S/C23H26N2O3/c1-25(15-16-7-6-10-19(13-16)27-2)23(26)18-11-12-20-21(14-18)28-22(24-20)17-8-4-3-5-9-17/h6-7,10-14,17H,3-5,8-9,15H2,1-2H3
• InChI Key: LOVAQGWPXXIKNM-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC(=CC=C1)OC)C(=O)C2=CC3=C(C=C2)N=C(O3)C4CCCCC4
• Molecular Formula: C23H26N2O3
• Molecular Weight: 378.5 g/mol

Description

2-cyclohexyl-N-(3-methoxybenzyl)-N-methyl-1,3-benzoxazole-6-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of 2-cyclohexyl-N-(3-methoxybenzyl)-N-methyl-1,3-benzoxazole-6-carboxamide is not yet fully understood. However, it is believed to exert its effects by inhibiting certain enzymes and signaling pathways that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
2-cyclohexyl-N-(3-methoxybenzyl)-N-methyl-1,3-benzoxazole-6-carboxamide has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of pro-inflammatory cytokines, and protect against oxidative stress. It has also been shown to improve cognitive function and memory in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-cyclohexyl-N-(3-methoxybenzyl)-N-methyl-1,3-benzoxazole-6-carboxamide in lab experiments is its high potency and specificity. It can be used in low concentrations, which reduces the risk of toxicity and side effects. However, one of the limitations is that its mechanism of action is not yet fully understood, which makes it difficult to optimize its use in various applications.

Future Directions

There are several future directions for the research on 2-cyclohexyl-N-(3-methoxybenzyl)-N-methyl-1,3-benzoxazole-6-carboxamide. One of the main areas of focus is to further elucidate its mechanism of action and optimize its use in the treatment of various diseases. Another area of interest is to explore its potential applications in other areas, such as agriculture and environmental remediation. Additionally, there is a need for further studies to evaluate its safety and toxicity in humans.

Synthesis Methods

The synthesis of 2-cyclohexyl-N-(3-methoxybenzyl)-N-methyl-1,3-benzoxazole-6-carboxamide involves the reaction of 3-methoxybenzylamine with 2-cyclohexyl-N-methyl-3-nitrobenzamide in the presence of a reducing agent such as palladium on carbon, followed by the reaction of the resulting intermediate with 2-amino-phenol. The final product is obtained by recrystallization from a suitable solvent.

Scientific Research Applications

2-cyclohexyl-N-(3-methoxybenzyl)-N-methyl-1,3-benzoxazole-6-carboxamide has been extensively studied for its potential applications in various areas of scientific research. It has shown promising results in the treatment of cancer, inflammation, and neurodegenerative diseases. It has also been studied for its antimicrobial and antifungal properties.